N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((2-(2-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C20H18FN7O3S2/c1-4-13-25-26-19(33-13)22-12(29)9-32-17-14-16(27(2)20(31)28(3)18(14)30)23-15(24-17)10-7-5-6-8-11(10)21/h5-8H,4,9H2,1-3H3,(H,22,26,29)
• InChI Key: KNVURHOCSASXSP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=CC=C4F
• Molecular Formula: C20H18FN7O3S2
• Molecular Weight: 487.5 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((2-(2-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18FN7O3S2 and its molecular weight is 487.53. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Applications

A study by Fadda et al. (2017) explored the synthesis of various heterocycles incorporating a thiadiazole moiety, which is part of the complex structure of the compound . These heterocycles were tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis, demonstrating potential applications in agricultural pest control. The study highlights the importance of such compounds in developing new insecticides with potentially unique modes of action Fadda, Salam, Tawfik, Anwar, & Etman, 2017.

Radioligand and Imaging Applications

The compound's structure relates closely to a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, reported by Dollé et al. (2008), as selective ligands of the translocator protein (18 kDa). These ligands, particularly DPA-714 and its derivatives, were designed for labelling with fluorine-18, facilitating in vivo imaging using positron emission tomography (PET). This application underscores the compound's relevance in neuroimaging and the study of neuroinflammatory processes, which are crucial in understanding various neurological disorders Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008.

Anticancer and Biological Evaluation

The research also extends to anticancer applications, as demonstrated by Abu-Melha (2021), who synthesized a series of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds. These compounds were evaluated for their cytotoxic activities against different cancer cell lines, showing significant potential as anticancer agents. This area of study is critical for the development of new therapeutic options for cancer treatment, highlighting the compound's potential in medicinal chemistry Abu-Melha, 2021.